Cas no 32366-63-5 (2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 32366-63-5
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• MDL: MFCD01459895
• CID: 1071438
• PubChem ID: 673724
• Update Time: 2025-07-22

2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid
• 2-(4-HYDROX-3-METHOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• 4-quinolinecarboxylic acid, 2-(4-hydroxy-3-methoxyphenyl)-
• Oprea1_481618
• AB00095534-02
• BBL015355
• VS-04923
• SB68899
• CS-0320393
• 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylicacid
• 2-(4-HYDROXY-3-METHOXY-PHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• AB00095534-01
• AKOS000143509
• STK415409
• EU-0016611
• 2-(4-hydroxy-3-methoxyphenyl)-4-quinolinecarboxylic acid
• NCGC00297225-01
• MFCD01459895
• SCHEMBL9865641
• 32366-63-5
• ALBB-011581
• AK-968/12573018

• MDL： MFCD01459895
• Inchi： 1S/C17H13NO4/c1-22-16-8-10(6-7-15(16)19)14-9-12(17(20)21)11-4-2-3-5-13(11)18-14/h2-9,19H,1H3,(H,20,21)
• InChI Key： YDQQULBSEAGHCV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=C(C(=O)O)C2C=CC=CC=2N=1)O

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.6Ų

2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid

Introduction to 2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid (CAS No. 32366-63-5)

2-(4-Hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 32366-63-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core conjugated with a hydroxymethoxy-substituted phenyl ring, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and methoxy functional groups on the aromatic ring enhances its reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The quinoline moiety is well-documented for its pharmacological relevance, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The carboxylic acid group at the 4-position of the quinoline ring not only influences the solubility and pharmacokinetic behavior of the compound but also provides a site for further derivatization, enabling the development of novel analogs with tailored biological activities. The specific substitution pattern of 4-hydroxy-3-methoxyphenyl further distinguishes this compound, contributing to its unique chemical and biological profile.

In recent years, 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid has been explored in various research contexts, particularly in the synthesis of bioactive molecules targeting inflammatory and neurodegenerative diseases. Studies have demonstrated its potential as a precursor for inhibitors of key enzymatic pathways involved in these conditions. For instance, modifications of this scaffold have led to compounds that modulate cyclooxygenase (COX) activity, offering promising leads for the development of anti-inflammatory agents.

The structural features of 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid also make it an attractive candidate for exploring interactions with biological targets such as kinases and transcription factors. Recent computational studies have highlighted its binding affinity to certain protein domains, suggesting potential applications in oncology research. Additionally, the hydroxymethoxy group has been shown to enhance metabolic stability, a critical factor in drug design aimed at improving bioavailability and reducing side effects.

From a synthetic chemistry perspective, this compound serves as a versatile building block for constructing more complex heterocyclic systems. The quinoline core can be further functionalized through cross-coupling reactions, oxidation processes, or nucleophilic substitutions, allowing chemists to explore diverse structural motifs. These synthetic strategies have been leveraged to generate libraries of derivatives for high-throughput screening (HTS), facilitating the identification of lead compounds with enhanced efficacy and selectivity.

The pharmacological evaluation of 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated that certain derivatives exhibit significant anti-inflammatory effects by inhibitingNF-κB signaling pathways. This mechanism is particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound's ability to cross the blood-brain barrier has opened avenues for exploring its role in neuroprotective therapies.

Advances in biocatalysis and green chemistry have also contributed to the sustainable production of 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid. Enzymatic methods have been employed to introduce the hydroxymethoxy group with high regioselectivity, minimizing byproduct formation and improving overall yields. Such environmentally friendly approaches align with contemporary trends toward sustainable drug manufacturing processes.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of this compound's potential. Predictive models have been developed to identify optimal analogs based on structural features and predicted biological activity. These computational tools have enabled researchers to prioritize candidates for experimental validation, streamlining the drug development pipeline.

In summary,2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid (CAS No. 32366-63-5) represents a compelling target for medicinal chemists due to its unique structural attributes and promising biological properties. Its role in developing novel therapeutic agents continues to evolve with advancements in synthetic methodologies and computational biology. As research progresses, this compound is likely to remain at the forefront of pharmaceutical innovation.